Cas no 27991-09-9 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
• CAS No: 27991-09-9
• MF: C₁₆H₁₀N₄O₁₂S₂
• MW: 514.400201320648
• CID: 275036
• PubChem ID: 136270350
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
• 3-[(2-hydroxy-3,5-dinitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonicacid, 4-hydroxy-3-[(2-hydroxy-3,5-dinitrophenyl)azo]- (8CI,9CI)
• Picramine RG
• DTXSID50782804
• 3-[2-(2-Hydroxy-3,5-dinitrophenyl)hydrazinylidene]-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• 27991-09-9
• SCHEMBL17089143

• Inchi： 1S/C16H10N4O12S2/c21-15-10-2-1-9(33(27,28)29)3-7(10)4-13(34(30,31)32)14(15)18-17-11-5-8(19(23)24)6-12(16(11)22)20(25)26/h1-6,21-22H,(H,27,28,29)(H,30,31,32)/b18-17+
• InChI Key： PPVIEDCYTCOIDE-ISLYRVAYSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)O)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 513.9737
• Monoisotopic Mass: 513.97366411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 282Ų

Experimental Properties

• PSA: 260.2